Cas no 2171691-59-9 (2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)hex-5-enoic acid)
2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)hex-5-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)hex-5-enoic acid
- 2171691-59-9
- EN300-1536067
- 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)hex-5-enoic acid
-
- Inchi: 1S/C26H25N3O6/c1-2-3-12-22(25(31)32)28-24(30)23-13-16(35-29-23)14-27-26(33)34-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h2,4-11,13,21-22H,1,3,12,14-15H2,(H,27,33)(H,28,30)(H,31,32)
- InChI Key: IWQYIJKHCUEBAJ-UHFFFAOYSA-N
- SMILES: O(C(NCC1=CC(C(NC(C(=O)O)CCC=C)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 475.17433553g/mol
- Monoisotopic Mass: 475.17433553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 754
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 131Ų
2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)hex-5-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1536067-0.05g |
2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)hex-5-enoic acid |
2171691-59-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1536067-0.1g |
2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)hex-5-enoic acid |
2171691-59-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1536067-0.25g |
2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)hex-5-enoic acid |
2171691-59-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1536067-0.5g |
2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)hex-5-enoic acid |
2171691-59-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1536067-1.0g |
2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)hex-5-enoic acid |
2171691-59-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1536067-2.5g |
2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)hex-5-enoic acid |
2171691-59-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1536067-5.0g |
2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)hex-5-enoic acid |
2171691-59-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1536067-10.0g |
2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)hex-5-enoic acid |
2171691-59-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1536067-50mg |
2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)hex-5-enoic acid |
2171691-59-9 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1536067-100mg |
2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)hex-5-enoic acid |
2171691-59-9 | 100mg |
$2963.0 | 2023-09-26 |
2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)hex-5-enoic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)hex-5-enoic acid
Research Brief on 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)hex-5-enoic acid (CAS: 2171691-59-9)
In recent years, the compound 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)hex-5-enoic acid (CAS: 2171691-59-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the oxazole ring in its structure makes it a versatile intermediate in organic synthesis and bioconjugation strategies.
Recent studies have focused on the synthesis and functionalization of this compound to enhance its utility in medicinal chemistry. Researchers have reported its use as a building block for the development of peptide-based therapeutics, particularly in the context of cancer and infectious diseases. The hex-5-enoic acid moiety provides a reactive handle for further modifications, enabling the attachment of various functional groups or targeting ligands. This adaptability has positioned the compound as a valuable tool in the design of novel drug candidates.
One of the key advancements in the application of 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)hex-5-enoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during SPPS, and the incorporation of this compound into peptide chains has been shown to improve yield and purity. Additionally, the oxazole ring contributes to the stability of the resulting peptides, making them more resistant to enzymatic degradation in biological systems.
In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of derivatives of this compound. The results indicated that modifications to the hex-5-enoic acid side chain could significantly alter the compound's bioavailability and tissue distribution. These findings have important implications for the development of targeted drug delivery systems, where precise control over drug release and localization is critical.
Another area of interest is the potential of 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)hex-5-enoic acid in the field of chemical biology. Its ability to form stable conjugates with biomolecules has been exploited in the development of probes for studying protein-protein interactions and cellular signaling pathways. For instance, fluorescently labeled derivatives of this compound have been used to visualize and track the intracellular trafficking of therapeutic peptides.
Despite these promising developments, challenges remain in the large-scale synthesis and application of this compound. Issues such as cost-effectiveness, scalability, and the need for further optimization of its physicochemical properties are areas of ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive advancements in this field, paving the way for the commercialization of novel therapeutics based on this scaffold.
In conclusion, 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)hex-5-enoic acid (CAS: 2171691-59-9) represents a promising candidate for various applications in chemical biology and drug discovery. Its unique structural features and versatility make it a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies should focus on addressing the current limitations and exploring new avenues for its utilization in medicine and biotechnology.
2171691-59-9 (2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)hex-5-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)